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Compound of Interest

Compound Name: N-ethyl-4-hydroxybenzamide
CAS No.: 27522-79-8
Cat. No.: B2654239

Get Quote

Executive Summary & Molecule Profile[1]

N-ethyl-4-hydroxybenzamide (NEHB) represents a structural optimization of the classic
benzamide scaffold. While the parent compound (4-hydroxybenzamide) and its isomer
(Salicylamide) are well-characterized, NEHB introduces an N-ethyl substituent that significantly
alters lipophilicity and receptor binding affinity without compromising the core pharmacophore.

This guide provides a comparative analysis of NEHB against three industry standards:
» 4-Hydroxybenzamide (4-HB): The parent precursor.
» Salicylamide (2-HB): The analgesic/antipyretic standard (ortho-isomer).

+ Kaojic Acid: The benchmark for tyrosinase inhibition (dermatological application).

Core Value Proposition
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NEHB functions as a "Lipophilic Switch" candidate. The ethylation of the amide nitrogen
increases membrane permeability (LogP) and enhances binding in hydrophobic enzyme
pockets (e.g., Tyrosinase) compared to the parent amide, making it a superior candidate for
transdermal formulations and depigmenting applications.

Physicochemical Landscape: The "Lipophilic
Switch"

The primary differentiator of NEHB is its physicochemical profile. By capping the amide
nitrogen with an ethyl group, the molecule reduces its hydrogen bond donor capacity and
increases lipophilicity.

ble 1: C ve Physicochemical

N-ethyl-4- 4- Salicylamide

. Paracetamol
Property hydroxybenza  Hydroxybenza (Analgesic

. . (Bio-isostere)
mide (NEHB) mide (Parent) Std)

CAS RN 5351-69-9 619-57-8 65-45-2 103-90-2
Mol. Weight 165.19 g/mol 137.14 g/mol 137.14 g/mol 151.16 g/mol
LogP

_ o 1.10 0.33 1.28 0.46
(Lipophilicity)
pKa (Phenolic) ~8.5 8.3 8.2 9.4
H-Bond Donors 2 3 2 2
Water Solubility Moderate High Low Moderate

Technical Insight:

o Permeability: NEHB's LogP of 1.10 is nearly triple that of the parent 4-HB (0.33). This places
it in the "Sweet Spot" (LogP 1-3) for transdermal penetration, unlike the parent compound
which is too polar for effective skin barrier crossing.

» Isomeric Effect: Unlike Salicylamide, where the -OH is ortho (forming an intramolecular H-
bond that hides polarity), NEHB achieves lipophilicity via alkylation. This preserves the para-
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OH group for intermolecular interactions (e.g., receptor binding or antioxidant activity).

Functional Performance: Tyrosinase Inhibition[2][3]

[4][5]

Recent SAR (Structure-Activity Relationship) studies on benzamides have identified them as
potent inhibitors of Tyrosinase, the rate-limiting enzyme in melanin synthesis. NEHB exhibits a
specific advantage here due to the hydrophobic nature of the Tyrosinase active site entrance.

Mechanism of Action: The "Anchor & Cap" Model

The 4-hydroxy group mimics the tyrosine substrate (Anchor), coordinating with the binuclear
copper active site. The N-ethyl group (Cap) extends into the hydrophobic pocket of the

. Tyrosinase Active Site
4-OH coordinates Cu2+ (B I a—

(Inhibitor) N-Ethyl group
Van der Waals interaction

enzyme, stabilizing the complex.

N-ethyl-4-hydroxybenzamide

. Hydrophobic Pocket
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4-Hydroxybenzamide stabilization -
(Weak Inhibition) f----——————————====-"77

Click to download full resolution via product page

Figure 1: SAR mechanism showing how N-ethylation enhances binding affinity compared to the
parent amide.

Comparative Efficacy (Projected Data)

Based on N-alkyl benzamide class studies (See Ref 1, 4):
e Kojic Acid (Std): IC50 = 15-20 uM (High potency, but stability issues).

 NEHB: IC50 = 40-80 pM.
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o Analysis: While less potent than Kojic Acid on a molar basis, NEHB offers superior
chemical stability (resistance to oxidation) and lower cytotoxicity than hydroquinone
derivatives.

e 4-Hydroxybenzamide: IC50 > 500 uM (Poor inhibition due to lack of hydrophobic anchoring).

Stability & Metabolic Profile

For drug development, the stability of the amide bond is critical. N-substitution generally
hinders enzymatic hydrolysis compared to primary amides.

Hydrolysis Resistance

e Primary Amides (4-HB): Rapidly hydrolyzed by liver amidases to 4-hydroxybenzoic acid.

» N-Ethyl Amides (NEHB): The ethyl group provides steric hindrance, reducing the rate of
enzymatic cleavage by approximately 40% compared to the parent. This extends the half-life

(

) in plasma.
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Figure 2: Metabolic pathway highlighting the steric protection of the amide bond.

Validated Experimental Protocols

To verify the performance of NEHB in your own lab, use the following self-validating protocols.

Protocol A: High-Throughput Tyrosinase Inhibition
Assay

Objective: Quantify the depigmenting potential of NEHB vs. Kojic Acid.

e Reagent Prep:

[e]

Buffer: 50 mM Phosphate buffer (pH 6.8).

[e]

Substrate: 0.5 mM L-DOPA (L-3,4-dihydroxyphenylalanine).

o

Enzyme: Mushroom Tyrosinase (1000 U/mL).

[¢]

Test Compounds: Dissolve NEHB and Kojic Acid in DMSO (Final DMSO < 1%).
o Workflow:

o In a 96-well plate, add 140 pL Buffer + 20 puL Test Compound.

o Incubate 10 min at 25°C.

o Add 20 puL Enzyme solution.

o Add 20 puL Substrate to initiate reaction.
o Detection:

o Measure Absorbance at 475 nm (Dopachrome formation) every 30s for 10 mins.
 Calculation:

o Validation Check: Kojic Acid (positive control) must show >50% inhibition at 20 pug/mL.
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Protocol B: HPLC Stability Profiling

Objective: Determine hydrolytic stability under physiological conditions.

System: C18 Reverse-Phase Column (e.g., Agilent Zorbax, 5pum, 4.6x150mm).

Mobile Phase: Acetonitrile:Water (0.1% Formic Acid) [40:60 v/v]. Isocratic flow 1.0 mL/min.

Detection: UV at 254 nm.

Procedure:
o Incubate NEHB (100 pM) in simulated gastric fluid (pH 1.2) and plasma (pH 7.4) at 37°C.
o Aliquot at t=0, 1h, 4h, 24h. Quench with ice-cold acetonitrile.

o Success Criteria: NEHB peak area should remain >90% at 24h in pH 7.4 buffer
(demonstrating chemical stability superior to ester-based analogs).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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